Cas no 125162-81-4 (6-Amino-2-hydroxymethyl Hexan-1-ol)

• Product Name: 6-Amino-2-hydroxymethyl Hexan-1-ol
• CAS No: 125162-81-4
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 206717
• PubChem ID: 130383
• Update Time: 2025-11-01

6-Amino-2-hydroxymethyl Hexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-(4-aminobutyl)-
• 6-Amino-2-hydroxymethyl Hexan-1-ol
• 2-(4-Aminobutyl)-1,3-propanediol
• 6-amino-1-hydroxy-2-(hydroxymethyl)hexane
• AC1L2XAQ
• ACMC-1BW5Z
• APD linker
• CTK4B4271
• SBB059701
• 2-(4-aminobutyl)propane-1,3-diol
• 1,3-Propanediol, 2-(4-aminobutyl)-
• SCHEMBL183936
• 125162-81-4
• CS-0129888
• AKOS006280056
• J-005205
• FT-0661846
• 2-(4-Aminobut-1-yl)-1,3-propanediol
• KUZCSLNRDJKKMK-UHFFFAOYSA-N
• 6-amino-2-hydroxymethyl hexan-1-ol, AldrichCPR
• DTXSID30154681
• DB-350336
• DTXCID2077172
• 6-Amino-2-hydroxymethylhexan-1-ol

• Inchi： 1S/C7H17NO2/c8-4-2-1-3-7(5-9)6-10/h7,9-10H,1-6,8H2
• InChI Key： KUZCSLNRDJKKMK-UHFFFAOYSA-N
• SMILES： OCC(CO)CCCCN

Computed Properties

• Exact Mass: 147.12601
• Monoisotopic Mass: 147.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5A^2
• XLogP3: -0.8

Experimental Properties

• Density: 1.028
• Boiling Point: 299.4°Cat760mmHg
• Flash Point: 134.9°C
• Refractive Index: 1.485
• Stability/Shelf Life: Hygroscopic And Temperature Sensitive
• PSA: 66.48
• LogP: 0.41650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 6-Amino-2-hydroxymethyl Hexan-1-ol

Introduction to 6-Amino-2-hydroxymethyl Hexan-1-ol (CAS No. 125162-81-4)

6-Amino-2-hydroxymethyl Hexan-1-ol, with the chemical formula C₈H₁₇NO₂, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 125162-81-4, has garnered attention due to its versatile structural features, which make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both an amino group and a hydroxymethyl group on a hexan-1-ol backbone provides a unique chemical scaffold that can be modified in numerous ways to yield derivatives with tailored pharmacological properties.

The synthesis and application of 6-Amino-2-hydroxymethyl Hexan-1-ol have been explored in several cutting-edge research studies, particularly in the development of novel therapeutic agents. Its structural motif is reminiscent of polyamine analogs, which are well-known for their roles in cellular processes and as precursors to pharmacologically relevant compounds. The compound’s ability to serve as a building block for more complex molecules has made it a focus of interest for medicinal chemists seeking to design new drugs targeting various diseases.

In recent years, the pharmaceutical industry has seen a surge in the demand for intermediates that can be easily functionalized to produce drug candidates. 6-Amino-2-hydroxymethyl Hexan-1-ol fits this need exceptionally well due to its reactivity and structural flexibility. Researchers have leveraged its chemical properties to develop new synthetic pathways that improve efficiency and yield, thereby reducing the cost of drug production. For instance, studies have demonstrated its utility in constructing heterocyclic frameworks, which are prevalent in many bioactive molecules.

The hydroxymethyl group in 6-Amino-2-hydroxymethyl Hexan-1-ol allows for further derivatization through etherification, esterification, or oxidation reactions, enabling the creation of diverse chemical entities. This adaptability has been exploited in the design of compounds with potential applications in treating neurological disorders, infectious diseases, and metabolic conditions. The amino group, on the other hand, can participate in peptide coupling reactions or serve as a site for further functionalization, such as amidation or alkylation.

One particularly noteworthy application of 6-Amino-2-hydroxymethyl Hexan-1-ol is its use as a precursor in the synthesis of polyamine analogs. Polyamines like spermine and spermidine are essential for cell growth and differentiation, and their analogs have been investigated for their potential as anticancer agents. By modifying the structure of 6-Amino-2-hydroxymethyl Hexan-1-ol, researchers can create derivatives that mimic the biological activity of these natural polyamines while avoiding their toxic side effects.

Recent advancements in computational chemistry have also highlighted the importance of 6-Amino-2-hydroxymethyl Hexan-1-ol as a scaffold for drug design. Molecular modeling studies have shown that subtle modifications to its structure can significantly alter its binding affinity to target proteins. This insight has guided the development of novel compounds with improved pharmacokinetic profiles. For example, virtual screening techniques have been used to identify derivatives of 6-Amino-2-hydroxymethyl Hexan-1-ol that exhibit enhanced binding to enzymes involved in metabolic pathways relevant to diabetes and obesity.

The role of 6-Amino-2-hydroxymethyl Hexan-1-ol in medicinal chemistry extends beyond its use as an intermediate. It has also been explored as a potential lead compound itself, with initial studies suggesting activity against certain bacterial strains resistant to conventional antibiotics. The structural features that make it a valuable building block also contribute to its intrinsic biological activity, making it a promising candidate for further investigation.

In conclusion, 6-Amino-2-hydroxymethyl Hexan-1-ol (CAS No. 125162-81-4) represents a significant advancement in pharmaceutical chemistry due to its versatile reactivity and structural adaptability. Its applications span from serving as a key intermediate in drug synthesis to being a potential lead compound itself. As research continues to uncover new synthetic methodologies and pharmacological targets, the importance of this compound is likely to grow even further, solidifying its place as a cornerstone in modern drug discovery efforts.